3-ethyl-2-hydrazinothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-ethyl-2-hydrazinylthieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C8H10N4OS/c1-2-12-7(13)6-5(3-4-14-6)10-8(12)11-9/h3-4H,2,9H2,1H3,(H,10,11)
• InChI Key: NQFAINHDJCGSHK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=CS2)N=C1NN
• Molecular Formula: C8H10N4OS
• Molecular Weight: 210.26 g/mol

Description

3-ethyl-2-hydrazinothieno[3,2-d]pyrimidin-4(3H)-one, commonly known as EHTP, is a heterocyclic compound belonging to the family of thienopyrimidines. It is a synthetic compound that has been used in a variety of scientific research applications. EHTP is a versatile compound that can be used in both in vitro and in vivo experiments. It has been used in studies related to drug design, drug delivery, and drug metabolism. It has also been used in studies related to cancer, diabetes, and cardiovascular diseases.

Scientific Research Applications

Synthesis and Structure

• A range of thieno[2,3-d]pyrimidines, including 2-hydrazino-5-isopropyl-thieno[2,3-d]pyrimidin-4(3H)-one, was synthesized, leading to the creation of thieno[2,3-d]triazolo[4,3-a]pyrimidines and thieno[3,2-e]triazolo[4,3-a]pyrimidines. These compounds are significant for their potential in chemical research and pharmacological applications (Hamed, Zeid, El-Ganzory, & Abdel aal, 2008).

Synthesis and Characterization

• The compound 2-Hydrazinyl-pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidin-4(3H)-one was utilized in the synthesis of new pyrazole derivatives. These derivatives were achieved through reactions with various active methylene compounds, highlighting the compound's versatility in organic synthesis (Gomha, El-Idreesy, Mabrouk, & Sayed, 2017).

Antimicrobial Applications

• Synthesis involving hydrazinothieno[2,3-d]pyrimidine led to the creation of several derivatives, some of which exhibited significant antimicrobial activity. This suggests potential applications in developing new antimicrobial agents (Bhuiyan, Rahman, Hossain, Rahim, Hossain, & Naser, 2006).

Green Chemistry Approach

• A green approach for synthesizing Thieno[2,3-d]pyrimidin-4(3H)-ones, which are pharmacologically important, was reported. This method emphasized step economy and reduced environmental impact, showcasing the compound's role in sustainable chemistry (Shi et al., 2018).

Synthesis and Reactivity

• Research on the synthesis and reactivity of thieno[3,2-d]pyrimidin-4-ones, including the use of hydrazino derivatives, provided insights into the formation of various heterocyclic compounds. These findings are crucial for developing new chemical entities in pharmaceutical research (Kostenko et al., 2007).

Anticancer Potential

• The compound ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, related to thieno[3,2-d]pyrimidin-4(3H)-ones, was part of a study that synthesized new derivatives with promising anticancer activity. This highlights the potential of thieno[3,2-d]pyrimidin-4(3H)-one derivatives in cancer research (Gad et al., 2020).